Cas no 2174002-20-9 (4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid)

• Product Name: 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid
• CAS No: 2174002-20-9
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD31629491
• CID: 5174434
• PubChem ID: 132372751
• Update Time: 2025-07-19

4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl]amino}-3-cyclobutylbutanoic acid
• 4-((tert-Butoxycarbonyl)amino)-3-cyclobutylbutanoic acid
• 3-cyclobutyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• starbld0009917
• Z2941655013
• 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid

• MDL： MFCD31629491
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-10(7-11(15)16)9-5-4-6-9/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： SFRRBMUIBJCGFC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(CC(=O)O)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 305
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6

Additional information on 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid

Comprehensive Overview of 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid (CAS No. 2174002-20-9)

4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid (CAS No. 2174002-20-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a cyclobutyl group and a tert-butoxycarbonyl (Boc)-protected amino acid moiety, making it a valuable intermediate in drug discovery and peptide chemistry. Its carboxylic acid functionality further enhances its reactivity, enabling diverse applications in medicinal chemistry.

In recent years, the demand for Boc-protected amino acids like 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid has surged due to their critical role in peptide synthesis and proteomics research. Researchers frequently search for terms such as "Boc-amino acid derivatives", "cyclobutyl-based building blocks", and "CAS 2174002-20-9 applications", reflecting growing interest in its synthetic utility. The compound’s stability under acidic conditions and compatibility with solid-phase peptide synthesis (SPPS) protocols make it a preferred choice for designing novel therapeutics.

The structural uniqueness of 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid lies in its cyclobutyl ring, which introduces conformational constraints to peptide backbones. This property is particularly relevant in developing targeted therapies for diseases like cancer and autoimmune disorders, where rigidified peptides exhibit enhanced binding affinity. Keywords such as "constrained peptide design" and "cyclobutyl in drug discovery" highlight its importance in modern pharmacology.

From a synthetic perspective, CAS 2174002-20-9 is often employed in the preparation of peptidomimetics and small-molecule inhibitors. Its Boc group can be selectively deprotected under mild conditions, allowing sequential modifications—a feature highly sought after in combinatorial chemistry. Recent publications emphasize its use in generating macrocyclic compounds, a trending topic in drug development due to their improved pharmacokinetic properties.

Environmental and safety considerations are also critical when handling 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid. While not classified as hazardous, proper storage at low temperatures and avoidance of strong oxidizers are recommended. Searches like "Boc-amino acid stability" and "CAS 2174002-20-9 handling guidelines" indicate user concerns about best practices in laboratory settings.

In summary, 4-{(tert-butoxy)carbonylamino}-3-cyclobutylbutanoic acid (CAS No. 2174002-20-9) represents a versatile tool for researchers exploring peptide-based therapeutics and structure-activity relationships. Its integration into cutting-edge studies on GPCR-targeting drugs and enzyme inhibitors underscores its enduring relevance. As the pharmaceutical industry advances toward personalized medicine, compounds like this will continue to play a pivotal role in innovation.